Cas no 849928-36-5 (2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE)

• Product Name: 2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE
• CAS No: 849928-36-5
• MF: C₈H₄BrF₂NS
• MW: 264.089866638184
• CID: 890406
• PubChem ID: 53440852
• Update Time: 2025-04-19

2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE
• 849928-36-5
• DTXSID80702858

• Inchi： 1S/C8H4BrF2NS/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8/h1-2H,3H2
• InChI Key： OLRWMEVSUFHHIH-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C(=CC=2S1)F)F

Computed Properties

• Exact Mass: 262.92200
• Monoisotopic Mass: 262.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 41.13000
• LogP: 3.46940